Cas no 178312-59-9 (4-acetyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester)

4-acetyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester Properties

Names and Identifiers

• 4-acetyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
• tert-butyl 4-acetylpiperazine-1-carboxylate
• 4-Acetyl-piperazine-1-carboxylic acid tert-butyl ester
• DA-43501
• tert-Butyl-4-acetylpiperazine-1-carboxylate
• 178312-59-9
• 1-Acetyl-4-tert-butoxycarbonylpiperazine
• tert-butyl4-acetylpiperazine-1-carboxylate
• 1-Acetyl-4-Boc-piperazine
• SCHEMBL1484362
• 1,1-Dimethylethyl 4-acetyl-1-piperazinecarboxylate
• 1-Piperazinecarboxylic acid, 4-acetyl-, 1,1-dimethylethyl ester
• DTXSID901230055
• MFCD16892448
• BS-31299
• AKOS009107325
• 4-Acetyl-1-(t-butoxycarbonyl)piperazine
• QQFDVJXNIXQJGW-UHFFFAOYSA-N
• CS-0109621
• +Expand

• MDL： MFCD16892448
• InChIKey： QQFDVJXNIXQJGW-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H20N2O3/c1-9(14)12-5-7-13(8-6-12)10(15)16-11(2,3)4/h5-8H2,1-4H3
• SMILES： CC(=O)N1CCN(CC1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 228.1475
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 228.14739250g/mol
• Heavy Atom Count: 16
• Complexity: 275
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.85